Cas no 1105242-62-3 (N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide)

• Product Name: N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
• CAS No: 1105242-62-3
• MF: C₂₀H₁₅FN₂O₄
• MW: 366.342508554459
• CID: 5833156
• PubChem ID: 30608246
• Update Time: 2025-06-13

N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide
• F2493-1737
• N-((5-(benzofuran-2-yl)isoxazol-3-yl)methyl)-2-(2-fluorophenoxy)acetamide
• AKOS024652095
• 1105242-62-3
• N-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl]-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C20H15FN2O4/c21-15-6-2-4-8-17(15)25-12-20(24)22-11-14-10-19(27-23-14)18-9-13-5-1-3-7-16(13)26-18/h1-10H,11-12H2,(H,22,24)
• InChI Key： GBNAFQAIQUPLFR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCC1C=C(C2=CC3C=CC=CC=3O2)ON=1)=O

Computed Properties

• Exact Mass: 366.10158513g/mol
• Monoisotopic Mass: 366.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide

Recent Advances in the Study of N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS: 1105242-62-3)

The compound N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS: 1105242-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-oxazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's interaction with target proteins involved in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide exhibits high affinity for certain kinase enzymes, which play a critical role in cellular signaling pathways. This binding affinity suggests potential applications in the treatment of conditions such as rheumatoid arthritis and Alzheimer's disease, where kinase modulation is a therapeutic strategy.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Studies in animal models have indicated that the compound has favorable bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, metabolic stability assays have shown that the compound is resistant to rapid degradation by liver enzymes, further supporting its potential as a viable therapeutic agent.

In terms of synthetic chemistry, recent advancements have been made in the efficient production of N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These improvements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for research purposes.

The safety and toxicity profile of the compound has also been a focus of recent investigations. Acute and subchronic toxicity studies in rodent models have revealed a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are warranted to fully assess its safety for human use. These findings are encouraging and suggest that the compound could proceed to advanced stages of drug development.

In conclusion, N-{[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl}-2-(2-fluorophenoxy)acetamide (CAS: 1105242-62-3) represents a promising candidate for therapeutic development, with demonstrated efficacy in modulating key biological targets and a favorable pharmacokinetic and safety profile. Ongoing research aims to further elucidate its therapeutic potential and optimize its properties for clinical application. The compound's unique structural features and biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.